Cas no 40829-32-1 (h-tyr-ile-oh)

• Product Name: h-tyr-ile-oh
• CAS No: 40829-32-1
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• MDL: MFCD00191039
• CID: 926236
• PubChem ID: 7019110
• Update Time: 2025-04-23

h-tyr-ile-oh Chemical and Physical Properties

Names and Identifiers

• h-tyr-ile-oh
• L-TYROSYL-L-ISOLEUCINE
• Tyr-Ile
• SCHEMBL9822685
• (2S,3S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)Propanamido)-3-methylpentanoic acid
• CHEBI:74993
• CHEMBL299835
• HY-P4652
• MFCD00191039
• AKOS010420077
• 40829-32-1
• YI
• L-Tyr-L-Ile
• QJKMCQRFHJRIPU-XDTLVQLUSA-N
• Tyrosyl-Isoleucine
• tyrosylisoleucine
• CS-0655596
• Q27145058
• (2S,3S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoic acid

• MDL： MFCD00191039
• Inchi： 1S/C15H22N2O4/c1-3-9(2)13(15(20)21)17-14(19)12(16)8-10-4-6-11(18)7-5-10/h4-7,9,12-13,18H,3,8,16H2,1-2H3,(H,17,19)(H,20,21)/t9-,12-,13-/m0/s1
• InChI Key： QJKMCQRFHJRIPU-XDTLVQLUSA-N
• SMILES： OC([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC(=CC=1)O)N)=O)=O

Computed Properties

• Exact Mass: 294.15800
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.65000
• LogP: 1.96870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on h-tyr-ile-oh

H-Tyr-Ile-OH: A Comprehensive Overview

H-Tyr-Ile-OH is a peptide compound with the CAS registry number 40829-32-1. This compound is a dipeptide consisting of two amino acids: tyrosine (Tyr) and isoleucine (Ile), with a hydroxyl (OH) group at the terminus. The structure of H-Tyr-Ile-OH makes it a valuable molecule in various fields, including pharmaceuticals, biotechnology, and nutrition.

The molecular formula of H-Tyr-Ile-OH is C11H20N2O3, and its molecular weight is approximately 216.26 g/mol. The compound exists as a white powder and is soluble in water and various organic solvents. Its physical properties make it suitable for use in peptide synthesis, drug delivery systems, and as a precursor for more complex molecules.

Recent studies have highlighted the potential of H-Tyr-Ile-OH in the field of drug development. Researchers have explored its role as a bioactive peptide, demonstrating its ability to modulate cellular signaling pathways and exert anti-inflammatory effects. These findings suggest that H-Tyr-Ile-OH could be a promising candidate for the treatment of inflammatory diseases, such as arthritis and cardiovascular disorders.

In addition to its therapeutic potential, H-Tyr-Ile-OH has also been studied for its role in nutrition. It has been shown to enhance muscle protein synthesis and improve recovery in athletes. This makes it a valuable ingredient in sports nutrition products and dietary supplements.

The synthesis of H-Tyr-Ile-OH typically involves solid-phase peptide synthesis (SPPS), which allows for precise control over the sequence and purity of the final product. Advances in peptide synthesis technology have made it possible to produce large quantities of H-Tyr-Ile-OH with high efficiency and purity, making it more accessible for research and commercial applications.

From an environmental perspective, the production and use of H-Tyr-Ile-OH are considered safe and sustainable. Its biodegradability ensures that it does not pose significant risks to ecosystems when used responsibly. This aligns with the growing emphasis on green chemistry and sustainable practices in the pharmaceutical and food industries.

In conclusion, H-Tyr-Ile-OH, with its CAS number 40829-32-1, is a versatile compound with applications across multiple disciplines. Its unique properties, combined with recent advancements in research, position it as a key molecule in future innovations in medicine, nutrition, and biotechnology.